Cas no 70375-79-0 (methyl 1,5-diphenyl-1h-pyrazole-3-carboxylate)

• Product Name: methyl 1,5-diphenyl-1h-pyrazole-3-carboxylate
• CAS No: 70375-79-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD00573941
• CID: 975046
• PubChem ID: 790074
• Update Time: 2025-04-19

methyl 1,5-diphenyl-1h-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,5-diphenyl-1h-pyrazole-3-carboxylate
• methyl 1,5-diphenylpyrazole-3-carboxylate
• 1,5-diphenyl-1H-pyrazole-3-carboxylic acid methyl ester
• 1,5-Diphenyl-3-pyrazolcarbonsaeure-methylester
• CBMicro_014738
• CS-0210235
• 70375-79-0
• AB06485
• MFCD00573941
• SMSF0005272
• AMY33009
• methyl1,5-diphenyl-1h-pyrazole-3-carboxylate
• DTXSID40355041
• AKOS009471775
• A836865
• J-521743
• SCHEMBL13239857
• CB14311
• FT-0715380
• AS-40841
• BIM-0014864.P001
• DB-074294

• MDL： MFCD00573941
• Inchi： 1S/C17H14N2O2/c1-21-17(20)15-12-16(13-8-4-2-5-9-13)19(18-15)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： XDUCEEQKAOPMAY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 278.10600
• Monoisotopic Mass: 278.105527694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.30
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 453.1±33.0 °C at 760 mmHg
• Flash Point: 227.9±25.4 °C
• PSA: 44.12000
• LogP: 3.32590
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 1,5-diphenyl-1h-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)